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Introduction
Decylene glycol, also known as 1,2-decanediol, is a versatile diol that has garnered significant

interest in the pharmaceutical and cosmetic industries. Its multifunctional nature as a solvent,

humectant, antimicrobial agent, and penetration enhancer makes it a valuable excipient in a

wide range of topical and dermatological formulations. This technical guide provides an in-

depth overview of the physicochemical properties of decylene glycol, offering crucial data and

experimental insights for formulation research and development.

Physicochemical Properties
The physical and chemical characteristics of decylene glycol are fundamental to its

functionality in various formulations. A summary of these properties is presented below.

Chemical Structure and General Properties
Decylene glycol is a 1,2-alkanediol with a 10-carbon chain. Its amphiphilic nature, stemming

from the presence of a hydrophilic diol head and a lipophilic alkyl chain, is key to its diverse

applications.

Table 1: General and Chemical Properties of Decylene Glycol
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Property Value Reference(s)

Chemical Name Decane-1,2-diol [1]

INCI Name Decylene Glycol [1]

CAS Number 1119-86-4 [1]

Molecular Formula C₁₀H₂₂O₂ [2]

Molecular Weight 174.28 g/mol [2]

Appearance
White crystalline powder/waxy

solid
[3][4]

Thermal and Physical Properties
The thermal and physical properties of decylene glycol influence its processing during

formulation manufacturing and its sensory characteristics in the final product.

Table 2: Thermal and Physical Properties of Decylene Glycol

Property Value Reference(s)

Melting Point 42-52 °C [5]

Boiling Point 255.0 - 256.0 °C at 760 mmHg [2]

Density 0.95 – 0.99 g/cm³ at 20°C [6]

Viscosity 20 – 40 mPa.s at 25°C [6]

Flash Point >120 °C [6]

Vapor Pressure 0.000124 mmHg at 25 °C [7]

Solubility Profile
The solubility of decylene glycol is a critical parameter for its incorporation into different

formulation bases. It is generally insoluble in water but soluble in organic solvents like alcohols,

glycols, and some cosmetic esters.[3][8]
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Table 3: Solubility of Decylene Glycol

Solvent Solubility Reference(s)

Water Insoluble [8]

Ethanol Soluble [3]

Glycols Soluble [3][8]

Cosmetic Esters Soluble in some [3]

Functional Properties in Formulations
Decylene glycol's unique combination of properties makes it a multifunctional ingredient in

formulation development.

Antimicrobial Activity
Decylene glycol exhibits broad-spectrum antimicrobial activity and is often used as a

preservative potentiator, allowing for a reduction in traditional preservatives.[3][9] The proposed

mechanism of action for 1,2-diols involves the disruption of the microbial cell membrane,

leading to the leakage of intracellular components and ultimately cell death.[4][5][10]
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Caption: Proposed antimicrobial mechanism of decylene glycol.

Skin Penetration Enhancement
Decylene glycol can act as a penetration enhancer, facilitating the delivery of active

pharmaceutical ingredients (APIs) into the skin.[11][12] This is attributed to its ability to disrupt
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the highly organized lipid structure of the stratum corneum, thereby increasing its permeability.

[13]
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Caption: Mechanism of skin penetration enhancement by decylene glycol.

Humectant and Skin Conditioning Agent
With two hydroxyl groups, decylene glycol acts as a humectant, attracting and retaining

moisture in the skin.[1][14] It also functions as a skin-conditioning agent, contributing to a

smooth and soft skin feel.[1]

Experimental Protocols
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Detailed methodologies are crucial for the accurate assessment of physicochemical properties.

The following sections outline protocols for key experiments.

Determination of Viscosity
The viscosity of decylene glycol can be determined using a rotational viscometer.

Objective: To measure the dynamic viscosity of decylene glycol at a specified temperature.

Apparatus:

Rotational viscometer with appropriate spindle

Temperature-controlled water bath or Peltier system

Beaker or sample container

Procedure:

Calibrate the rotational viscometer according to the manufacturer's instructions.

Melt the decylene glycol sample by heating it to a temperature above its melting point (e.g.,

60°C).

Place a sufficient volume of the molten sample into the sample container.

Equilibrate the sample to the desired measurement temperature (e.g., 25°C) using the

temperature control system.

Select an appropriate spindle and rotational speed to ensure the torque reading is within the

optimal range of the instrument.

Immerse the spindle into the sample to the marked level.

Start the rotation and allow the reading to stabilize.

Record the viscosity in millipascal-seconds (mPa.s).

Perform the measurement in triplicate and report the average value.
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Caption: Experimental workflow for viscosity measurement.

Determination of Surface Tension
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The surface tension of decylene glycol can be measured using the Du Noüy ring method or

the pendant drop method.

Objective: To measure the surface tension of molten decylene glycol.

Apparatus:

Tensiometer (Du Noüy ring or pendant drop apparatus)

Temperature-controlled sample stage

Platinum-iridium ring (for Du Noüy method) or syringe with a needle (for pendant drop

method)

Procedure (Du Noüy Ring Method):

Clean the platinum-iridium ring thoroughly, typically by flaming it to red heat.

Calibrate the tensiometer.

Melt the decylene glycol sample and place it in a clean vessel on the temperature-

controlled stage.

Allow the sample to reach the desired temperature.

Immerse the ring into the molten decylene glycol.

Slowly raise the ring through the surface of the liquid.

Record the maximum force required to pull the ring from the liquid surface just before

detachment.

The surface tension is calculated from this force.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b3431020?utm_src=pdf-body
https://www.benchchem.com/product/b3431020?utm_src=pdf-body
https://www.benchchem.com/product/b3431020?utm_src=pdf-body
https://www.benchchem.com/product/b3431020?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Clean Platinum Ring

Melt Decylene Glycol

Equilibrate Sample Temperature

Immerse Ring in Sample

Slowly Pull Ring
from Surface

Measure Maximum Force

Calculate Surface Tension

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b3431020?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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